Cas no 1017827-95-0 (ethyl (2E)-2-chloro-2-2-(4-chlorophenyl)hydrazin-1-ylideneacetate)

• Product Name: ethyl (2E)-2-chloro-2-2-(4-chlorophenyl)hydrazin-1-ylideneacetate
• CAS No: 1017827-95-0
• MF: C₁₀H₁₀Cl₂N₂O₂
• MW: 261.104600429535
• CID: 5759712
• PubChem ID: 6174093
• Update Time: 2025-06-16

ethyl (2E)-2-chloro-2-2-(4-chlorophenyl)hydrazin-1-ylideneacetate Chemical and Physical Properties

Names and Identifiers

• Acetic acid, 2-chloro-2-[2-(4-chlorophenyl)hydrazinylidene]-, ethyl ester, (2E)-
• ethyl (2E)-2-chloro-2-2-(4-chlorophenyl)hydrazin-1-ylideneacetate

• MDL： MFCD00448135
• Inchi： 1S/C10H10Cl2N2O2/c1-2-16-10(15)9(12)14-13-8-5-3-7(11)4-6-8/h3-6,13H,2H2,1H3/b14-9+
• InChI Key： DDJOIKUARWSPEQ-NTEUORMPSA-N
• SMILES： C(OCC)(=O)/C(/Cl)=N\NC1=CC=C(Cl)C=C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5

Experimental Properties

• Density: 1.33±0.1 g/cm3(Predicted)
• Boiling Point: 337.1±44.0 °C(Predicted)
• pka: 11.04±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylhydrazines

Additional information on ethyl (2E)-2-chloro-2-2-(4-chlorophenyl)hydrazin-1-ylideneacetate

Introduction to Ethyl (2E)-2-Chloro-2-(4-Chlorophenyl)hydrazin-1-ylideneacetate (CAS No. 1017827-95-0)

Ethyl (2E)-2-chloro-2-(4-chlorophenyl)hydrazin-1-ylideneacetate, with the CAS number 1017827-95-0, is a significant compound in the field of chemical and pharmaceutical research. This compound has garnered attention due to its unique structural properties and potential applications in various scientific domains. The molecular structure of ethyl (2E)-2-chloro-2-(4-chlorophenyl)hydrazin-1-ylideneacetate consists of a hydrazine moiety linked to an acetoacetate backbone, with chloro substituents at specific positions, which contribute to its reactivity and utility.

The compound's significance lies in its role as a building block for more complex molecules. In recent years, there has been a growing interest in the development of novel heterocyclic compounds, and ethyl (2E)-2-chloro-2-(4-chlorophenyl)hydrazin-1-ylideneacetate has emerged as a valuable intermediate in these syntheses. Its ability to undergo various chemical transformations makes it a versatile tool for synthetic chemists.

One of the most compelling aspects of this compound is its potential application in pharmaceutical research. The hydrazine group in its structure suggests that it could be a precursor to biologically active molecules. Recent studies have highlighted the importance of hydrazine derivatives in the development of drugs targeting various diseases, including cancer and infectious disorders. The chloro substituents on the aromatic ring further enhance its potential by allowing for further functionalization and modification.

The synthesis of ethyl (2E)-2-chloro-2-(4-chlorophenyl)hydrazin-1-ylideneacetate involves several key steps that showcase modern synthetic methodologies. The process typically begins with the reaction of 4-chlorophenylhydrazine with ethyl acetoacetate, followed by chlorination to introduce the necessary chloro groups. This multi-step synthesis highlights the compound's complexity and the precision required in its preparation.

In terms of its chemical properties, ethyl (2E)-2-chloro-2-(4-chlorophenyl)hydrazin-1-ylideneacetate exhibits notable reactivity due to its functional groups. The hydrazin-1-ylidene moiety can participate in various reactions, including condensation reactions with carbonyl compounds, leading to the formation of Schiff bases and other heterocyclic structures. These reactions are crucial in medicinal chemistry, as they often yield compounds with enhanced biological activity.

The presence of chloro substituents on the aromatic ring also contributes to the compound's versatility. Chlorinated aromatic compounds are known for their stability and ease of further functionalization, making them ideal candidates for drug development. Researchers have leveraged these properties to design molecules with improved pharmacokinetic profiles and reduced toxicity.

Recent advancements in computational chemistry have further illuminated the potential of ethyl (2E)-2-chloro-2-(4-chlorophenyl)hydrazin-1-ylideneacetate. Molecular modeling studies have demonstrated that this compound can interact with biological targets in specific ways, suggesting its suitability for drug design. These studies not only provide insights into its mechanism of action but also guide the optimization of its structure for better efficacy.

The pharmaceutical industry has shown particular interest in hydrazine derivatives due to their broad spectrum of biological activities. Compounds derived from ethyl (2E)-2-chloro-2-(4-chlorophenyl)hydrazin-1-ylideneacetate have been investigated for their potential as antitumor agents, antimicrobial agents, and anti-inflammatory agents. The structural features of this compound make it a promising candidate for further exploration in these areas.

In conclusion, ethyl (2E)-2-chloro-2-(4-chlorophenyl)hydrazin-1-ylideneacetate (CAS No. 1017827-95-0) is a multifaceted compound with significant potential in chemical synthesis and pharmaceutical research. Its unique structural features and reactivity make it a valuable tool for scientists working on novel drug development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing our understanding of biological systems and developing new therapeutic strategies.